N-(3-cyano-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl)-2-(2,4-dichlorophenoxy)propanamide

• Molecular Formula: C17H14Cl2N2O2S
• Molecular Weight: 381.3 g/mol
• IUPAC Name: N-(3-cyano-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl)-2-(2,4-dichlorophenoxy)propanamide
• InChI: InChI=1S/C17H14Cl2N2O2S/c1-9(23-14-6-5-10(18)7-13(14)19)16(22)21-17-12(8-20)11-3-2-4-15(11)24-17/h5-7,9H,2-4H2,1H3,(H,21,22)
• InChI Key: FLHOMHATGIKCCI-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NC1=C(C2=C(S1)CCC2)C#N)OC3=C(C=C(C=C3)Cl)Cl

Description

N-(3-cyano-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl)-2-(2,4-dichlorophenoxy)propanamide: is a synthetic organic compound with a complex structure. Let’s break it down:

• This compound may have applications in various fields due to its unique structure.

Preparation Methods

Synthetic Routes:

Industrial Production:

Chemical Reactions Analysis

Common Reagents and Conditions:

Major Products:

Scientific Research Applications

Chemistry: Investigating novel reactions involving the cyclopenta[b]thiophene scaffold.

Biology: Studying potential biological activities (e.g., antimicrobial, antitumor).

Medicine: Exploring pharmacological properties and potential drug candidates.

Industry: Developing materials (e.g., polymers, liquid crystals) based on this compound.

Mechanism of Action

• The exact mechanism remains an area of research, but potential targets could include cellular receptors, enzymes, or signaling pathways.
• Further studies are needed to elucidate its effects at the molecular level.

Comparison with Similar Compounds

Similar Compounds:

Remember that this compound’s applications and properties are still being explored, and ongoing research may reveal additional insights